2'-Deoxycytidine-5'-triphosphate

• CAS No.: 2056-98-6
• Product Name: 2'-Deoxycytidine-5'-triphosphate
• Molecular Formula: C₉H₁₆N₃O₁₃P₃
• Molecular Weight: 463.13 g/mol
• IUPAC Name: [[[(2R,3S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate
• Standard InChI: InChI=1S/C9H16N3O13P3/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H,20,21)(H2,10,11,14)(H2,15,16,17)/p-4/t5-,6+,8+/m0/s1
• Standard InChIKey: RGWHQCVHVJXOKC-SHYZEUOFSA-N
• Isomeric SMILES: C1[C@@H]([C@H](O[C@H]1N2C=CC(=NC2=O)N)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O
• SMILES: C1C(C(OC1N2C=CC(=NC2=O)N)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O
• Canonical SMILES: C1C(C(OC1N2C=CC(=NC2=O)N)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O
• Physical Description: Solid
• Description: dCTP, also known as deoxy-ctp, belongs to the class of organic compounds known as pyrimidine 2'-deoxyribonucleoside triphosphates. These are pyrimidine nucleotides with a triphosphate group linked to the ribose moiety lacking a hydroxyl group at position 2. dCTP is soluble (in water) and an extremely strong acidic compound (based on its pKa). dCTP has been primarily detected in blood. Within the cell, dCTP is primarily located in the cytoplasm, mitochondria and nucleus. dCTP exists in all eukaryotes, ranging from yeast to humans. dCTP participates in a number of enzymatic reactions. In particular, Cytidine triphosphate and dCTP can be biosynthesized from uridine triphosphate through the action of the enzyme CTP synthase 1. In addition, dCTP can be biosynthesized from dCDP through the action of the enzyme nucleoside diphosphate kinase 6. In humans, dCTP is involved in the pyrimidine metabolism pathway. dCTP is also involved in several metabolic disorders, some of which include UMP synthase deficiency (orotic aciduria), the mngie (mitochondrial neurogastrointestinal encephalopathy) pathway, dihydropyrimidinase deficiency, and Beta ureidopropionase deficiency.; DCTP is a 2'-deoxycytidine phosphate having cytosine as the nucleobase. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a 2'-deoxycytidine phosphate and a pyrimidine 2'-deoxyribonucleoside 5'-triphosphate. It is a conjugate acid of a dCTP(3-).
• Synonyms: 2'-deoxycytidine 5'-triphosphate; 2'-deoxycytidine 5'-triphosphate, 3H-labeled; 2'-deoxycytidine 5'-triphosphate, magnesium salt; 2'-deoxycytidine 5'-triphosphate, P''-(32)P-labeled; 2'-deoxycytidine 5'-triphosphate, P-(32)P-labeled; dCTP; deoxycytidine triphosphate
• PubChem Compound: 25244665
• Last Modified: Nov 11 2021